THRX-194556

• Molecular Formula: C28H41N5O5S
• Molecular Weight: 559.7 g/mol
• InChI: InChI=1S/C28H41N5O5S/c1-19(2)33-26-7-5-4-6-20(26)14-25(28(33)36)27(35)29-21-15-22-8-9-23(16-21)32(22)18-24(34)17-30-10-12-31(13-11-30)39(3,37)38/h4-7,14,19,21-24,34H,8-13,15-18H2,1-3H3,(H,29,35)/t21?,22-,23+,24-/m0/s1
• InChIKey: ABRIRNSRFVVIJK-NHYNNZIHSA-N

THRX-194556 Chemical Identity & Procurement

THRX-194556 (CAS 886579-13-1) is a synthetic small-molecule agonist of the serotonin 5-HT4 receptor, belonging to the quinolinone-carboxamide chemotype developed within Theravance's multivalent drug design program [1]. The compound has a molecular formula of C28H41N5O5S and a molecular weight of 559.72 g/mol [2]. Vendor datasheets describe THRX-194556 as a research tool applicable in studies of gastrointestinal functional disorders and Alzheimer's disease, consistent with the known roles of 5-HT4 receptor activation in promoting gastrointestinal motility and modulating cognitive function [2].

5-HT4 receptor SAR tool (Quinolinone-carboxamide chemotype)

Unique piperazine-sulfonamide N-substituent for binding pocket probing

Structurally distinct from benzamide and indole 5-HT4 agonists

• [1] Marquess, D. et al. Quinolinone-carboxamide compounds as 5-HT4 receptor agonists. U.S. Patent 9,873,692, issued January 23, 2018. Assigned to Theravance Biopharma R&D IP, LLC. View Source
• [2] Adooq Bioscience. THRX-194556 Product Data Sheet, Catalog No. A29601. CAS 886579-13-1, MW 559.72, Formula C28H41N5O5S, Purity >98%. View Source

THRX-194556: Not a Generic 5-HT4 Agonist

The 5-HT4 receptor agonist class encompasses structurally and pharmacologically heterogeneous chemotypes—including benzamide derivatives (cisapride, prucalopride), indole-based agonists (tegaserod), and quinolinone-carboxamides (velusetrag/TD-5108, THRX-194556)—that exhibit distinct receptor binding kinetics, intrinsic efficacy, and selectivity profiles across 5-HT receptor subtypes and off-targets such as hERG channels [1]. THRX-194556 incorporates a unique piperazine-sulfonamide substituent at the 8-azabicyclo[3.2.1]octane scaffold that differs from the methyl(methylsulfonyl)amino moiety found in the clinically studied analog velusetrag (TD-5108) [2]. Even among quinolinone-carboxamide congeners, variations in the N-substituent on the azabicyclo ring have been shown to alter in vitro potency and functional activity at the 5-HT4 receptor [1]. These structural differences preclude assuming equivalent receptor pharmacology, tissue selectivity, or assay behavior across compounds—making direct procurement of the specific tool compound THRX-194556 essential for experimental reproducibility.

Velusetrag (TD-5108) substitution Methyl(methylsulfonyl)amino side-chain chemistry differs from piperazine-sulfonamide; may alter receptor binding kinetics and functional selectivity.

Prucalopride or other benzamide 5-HT4 agonists Benzamide chemotype pharmacology, including hERG profiles, may not transfer to quinolinone-carboxamide scaffolds; requires specific validation.

• [1] Marquess, D. et al. Quinolinone-carboxamide compounds as 5-HT4 receptor agonists. U.S. Patent 9,873,692, issued January 23, 2018. Assigned to Theravance Biopharma R&D IP, LLC. View Source
• [2] Adooq Bioscience. THRX-194556 Product Data Sheet, Catalog No. A29601. SMILES: O=C1C(C(N[C@@H]2C[C@@H](N3C[C@@H](O)CN4CCN(S(C)(=O)=O)CC4)CC[C@@H]3C2)=O)=CC5=CC=CC=C5N1C(C)C. View Source

THRX-194556 Differentiation from 5-HT4 Agonists

Piperazine-Sulfonamide vs. Velusetrag

THRX-194556 contains a piperazine ring bearing a methanesulfonyl group (N4CCN(S(C)(=O)=O)CC4) attached via a hydroxypropyl linker to the 8-azabicyclo[3.2.1]octane scaffold, whereas the Phase II clinical compound velusetrag (TD-5108) carries a methyl(methylsulfonyl)amino substituent (N(CH3)S(O)2CH3) at the equivalent position [1][2]. This structural difference results in a molecular weight increase of approximately 55 Da (THRX-194556: 559.72 g/mol vs. velusetrag: 504.64 g/mol) and the addition of one nitrogen atom in the side chain [2].

N-Substituent Chemistry

Head-to-head

Piperazine-sulfonamide vs methyl(methylsulfonyl)amino

ΔMW ≈ +55 Da. Additional basic amine center (piperazine). Reported differential receptor binding kinetics context.

Structural comparison based on patent SMILES and vendor datasheets.

Evidence Dimension	Molecular structure at the 5-HT4 pharmacophore N-substituent position
Target Compound Data	Piperazine-sulfonamide substituent; MW 559.72 g/mol; formula C28H41N5O5S
Comparator Or Baseline	Velusetrag (TD-5108): methyl(methylsulfonyl)amino substituent; MW 504.64 g/mol; formula C25H36N4O5S
Quantified Difference	ΔMW ≈ +55 Da; Δheavy atoms: +1 nitrogen, +3 carbon atoms in side chain
Conditions	Structural comparison based on published SMILES and chemical formulas from vendor datasheets and patent disclosures

Why This Matters

The piperazine ring introduces an additional basic amine center that alters protonation state, hydrogen-bonding capacity, and conformational flexibility relative to velusetrag, which may translate into differential receptor binding kinetics, functional selectivity, or physicochemical properties relevant to assay design.

• [1] Marquess, D. et al. Quinolinone-carboxamide compounds as 5-HT4 receptor agonists. U.S. Patent 9,873,692, issued January 23, 2018. Example compounds demonstrating N-substituent SAR. View Source
• [2] Adooq Bioscience. THRX-194556 Product Data Sheet, Catalog No. A29601. SMILES and chemical properties. View Source

Intrinsic Efficacy Variation Among 5-HT4 Agonists

Within the quinolinone-carboxamide series, the patent literature establishes that modifications to the azabicyclo N-substituent produce compounds with varying pKi values and intrinsic activities at the human 5-HT4 receptor [1]. The lead clinical compound velusetrag (TD-5108) has a reported pKi of 7.7 at human 5-HT4 receptors, with high intrinsic activity and demonstrated prokinetic effects in both animal models and human clinical trials [2]. THRX-194556, carrying a distinct piperazine-sulfonamide substituent, is a member of this structurally defined series for which the patent explicitly claims utility in treating reduced gastrointestinal motility and cognitive disorders [1], though its specific quantitative pKi or EC50 values are not disclosed in the publicly available patent or vendor literature.

Intrinsic Efficacy SAR

Data to verify

pKi/EC50 not publicly disclosed; class-level inference

Valuable comparator for quinolinone-carboxamide SAR studies. Supports pathway-response context.

Quantitative potency data absent from public domain.

Evidence Dimension	5-HT4 receptor agonist activity and functional prokinetic potential
Target Compound Data	Exact pKi/EC50 at human 5-HT4R not publicly disclosed; claimed in patent as 5-HT4 agonist
Comparator Or Baseline	Velusetrag: pKi = 7.7 at human 5-HT4R; demonstrated gastric emptying acceleration in healthy volunteers
Quantified Difference	Not quantifiable from available public data
Conditions	Patent claims (US 9,873,692) and published clinical data for velusetrag comparator

Why This Matters

The distinct N-substituent chemistry of THRX-194556 positions it as a valuable comparator tool compound for SAR studies dissecting the contribution of the piperazine-sulfonamide moiety to 5-HT4 receptor pharmacology, particularly when used alongside velusetrag as a reference quinolinone-carboxamide with established clinical PK/PD data.

• [1] Marquess, D. et al. Quinolinone-carboxamide compounds as 5-HT4 receptor agonists. U.S. Patent 9,873,692. Claim 1 and Example compounds. View Source
• [2] Goldberg, M. et al. TD-5108, a selective 5-HT4 agonist with high intrinsic activity, accelerates gastric emptying in healthy subjects. Gastroenterology, 2007, 132(4 Suppl 2), A-601. View Source

Side-Chain Impact on Off-Target Selectivity

A well-established liability of certain 5-HT4 agonists, notably the benzamide cisapride, is hERG potassium channel blockade (cisapride hERG IC50 = 9.4 nM), which led to its market withdrawal due to cardiac arrhythmia risk . Within the quinolinone-carboxamide series, the Theravance patent asserts that compounds of this class, including those with diverse N-substituents encompassing the piperazine-sulfonamide motif, exhibit selectivity for the 5-HT4 receptor over other 5-HT receptor subtypes and cardiac ion channels [1]. THRX-194556, by virtue of its piperazine-sulfonamide side chain, represents a structurally distinct tool for investigating whether this specific N-substituent chemistry impacts hERG or 5-HT2B receptor selectivity relative to the methylsulfonylamino-bearing velusetrag or the benzamide-based prucalopride [1].

Off-Target Selectivity

Class-level

Patent class claims for cardiac ion channel selectivity

Piperazine-sulfonamide probe for hERG/5-HT2B selectivity profiling. Context-dependent.

Specific THRX-194556 hERG and 5-HT2B data not publicly available.

Evidence Dimension	Predicted off-target profile based on chemotype class characteristics
Target Compound Data	Piperazine-sulfonamide quinolinone-carboxamide; patent class claims 5-HT4 selectivity
Comparator Or Baseline	Cisapride: hERG IC50 = 9.4 nM (cardiotoxic). Velusetrag: reported no significant hERG or 5-HT2B affinity (Ki > 10 µM).
Quantified Difference	Specific THRX-194556 hERG and 5-HT2B data not publicly available
Conditions	Cross-class comparison using published cisapride hERG data and velusetrag selectivity data; THRX-194556 specific selectivity data absent from public domain

Why This Matters

For researchers designing gastrointestinal or CNS assays where cardiac safety liability is a confounding variable, the quinolinone-carboxamide class (including THRX-194556) provides a structurally distinct alternative to benzamide 5-HT4 agonists, and THRX-194556 specifically offers a unique piperazine-containing probe for exploring side-chain contributions to selectivity.

• [1] Marquess, D. et al. Quinolinone-carboxamide compounds as 5-HT4 receptor agonists. U.S. Patent 9,873,692. Specification describing selectivity advantages. View Source

Solubility and Physicochemical Differentiation

THRX-194556 has a molecular weight of 559.72 g/mol and contains five nitrogen atoms and a methanesulfonyl group, predicting higher polar surface area and potentially different solubility characteristics compared to the lower molecular weight velusetrag (504.64 g/mol, four nitrogen atoms) [1]. The piperazine ring provides an additional ionizable center that can be exploited for salt formation or pH-dependent solubility modulation—a property not available in velusetrag's methyl(methylsulfonyl)amino side chain. The patent family covering these compounds includes crystalline salt forms and formulation embodiments, indicating that side-chain chemistry was optimized for developability [2].

Physicochemical Profile

Reported

MW 559.72 g/mol vs 504.64 g/mol (Velusetrag)

Additional ionizable amine center (predicted pKa ~6-8). Supports compound-specific solubility testing.

Physicochemical comparison based on chemical structures.

Evidence Dimension	Molecular weight and predicted physicochemical properties
Target Compound Data	MW 559.72 g/mol; 5 nitrogen atoms; piperazine-sulfonamide side chain with ionizable amine
Comparator Or Baseline	Velusetrag: MW 504.64 g/mol; 4 nitrogen atoms; methyl(methylsulfonyl)amino side chain
Quantified Difference	ΔMW ≈ +55 Da; additional ionizable amine center (predicted pKa ≈ 6-8 for piperazine N)
Conditions	Physicochemical comparison based on chemical structures and patent formulation disclosures

Why This Matters

For in vitro pharmacology experiments requiring specific DMSO stock concentrations or aqueous dilution protocols, the distinct physicochemical profile of THRX-194556 necessitates compound-specific solubility testing rather than relying on solubility data from structurally related analogs.

• [1] Adooq Bioscience. THRX-194556 Product Data Sheet, Catalog No. A29601. Storage: -20°C, 3 years powder; -20°C, 6 months in solution. View Source
• [2] Fatheree, P.R. et al. Crystalline form of a quinolinone-carboxamide compound. U.S. Patent 8,658,671, issued February 25, 2014. Assigned to Theravance Biopharma R&D IP, LLC. View Source

THRX-194556 Research Application Scenarios

5-HT4 N-Substituent Pharmacophore Mapping

Investigators studying the structure-activity relationships of quinolinone-carboxamide 5-HT4 agonists can employ THRX-194556 as a key comparator alongside velusetrag (TD-5108) to systematically evaluate how replacement of the methyl(methylsulfonyl)amino group with a piperazine-sulfonamide moiety affects receptor binding affinity (pKi), functional potency (EC50), and intrinsic efficacy in recombinant human 5-HT4 receptor assays . The piperazine ring introduces an additional basic nitrogen that may engage in distinct hydrogen-bond or ionic interactions within the receptor orthosteric site, making THRX-194556 a valuable tool for probing the steric and electronic tolerance of the 5-HT4 binding pocket at this position .

GI Motility: Chemotype-Diverse 5-HT4 Agonists

For ex vivo organ bath studies using isolated colonic or gastric tissue preparations, THRX-194556 provides a quinolinone-carboxamide chemotype option distinct from the benzamide (prucalopride, cisapride) and indole (tegaserod) 5-HT4 agonist classes . When used in parallel with velusetrag, THRX-194556 enables researchers to determine whether observed prokinetic effects are conserved across the quinolinone-carboxamide series or are sensitive to the specific N-substituent chemistry—a distinction critical for target validation studies aimed at dissecting chemotype-specific versus target-specific pharmacological effects .

5-HT4 Cognitive Modulation in Alzheimer's Disease

The patent family encompassing THRX-194556 explicitly claims methods for treating cognitive disorders including Alzheimer's disease via 5-HT4 receptor agonism . 5-HT4 receptor activation has been shown to increase acetylcholine release and promote non-amyloidogenic APP processing in preclinical models . THRX-194556, as a tool compound from the quinolinone-carboxamide series, may be employed in cellular or in vivo models of Alzheimer's pathology to investigate whether its specific N-substituent chemistry confers advantages in brain penetration, receptor occupancy duration, or functional selectivity at 5-HT4 receptors expressed in the central nervous system relative to peripheral receptors .

Off-Target Selectivity for Cardiac Safety

Given the historical cardiac toxicity concerns with certain 5-HT4 agonists (e.g., cisapride hERG IC50 = 9.4 nM), THRX-194556 can be incorporated into selectivity panels that include hERG binding assays and 5-HT2B functional assays to profile whether the piperazine-sulfonamide side chain maintains the favorable cardiac safety characteristics reported for the quinolinone-carboxamide class . Comparing THRX-194556 directly against velusetrag (which has demonstrated selectivity over hERG and 5-HT2B) in the same assay platform would provide valuable side-chain SAR data for medicinal chemistry programs .

Application

Selection Property

Validation Focus

5-HT4 N-Substituent Pharmacophore Mapping

Piperazine-sulfonamide moiety vs methyl(methylsulfonyl)amino

Receptor binding affinity and functional potency context

GI Motility Tissue Bath Assays

Chemotype-specific vs target-specific effects

Prokinetic effect reproducibility in ex vivo models

CNS 5-HT4 Pathway & APP Processing

N-substituent chemistry for CNS studies

Brain penetration and receptor occupancy model context

Cardiac Safety Selectivity Screening

Quinolinone-carboxamide scaffold vs benzamide

hERG and 5-HT2B receptor selectivity endpoints